Ethylenebis(oxyethylene) dihexanoate
Overview
Description
Ethylenebis(oxyethylene) dihexanoate is a chemical compound with the molecular formula C18H34O6 . It is listed in the EC Inventory and the Pre-Registration process .
Synthesis Analysis
The synthesis of this compound involves the reaction of triethylene glycol with hexanoic acid methyl ester in the presence of anhydrous potassium carbonate . The reaction is carried out at 155°C under a pressure of 0.1MPa for 6 hours . The product yield is reported to be 96% .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C18H34O6 . The CAS number for this compound is 25176-75-4 .Chemical Reactions Analysis
The synthesis of this compound involves a reaction with potassium carbonate at 155°C under a pressure of 0.1MPa for 6 hours . The reaction conditions also involve the use of toluene and the removal of unreacted hexanoic acid methyl ester and other impurities .Physical And Chemical Properties Analysis
The molecular weight of this compound is 346.459 . More detailed physical and chemical properties are not provided in the available resources.Scientific Research Applications
Poly(oxyethylene)−Water Interactions
A study by Tasaki (1996) explored molecular dynamics simulations of a poly(oxyethylene) chain, focusing on its conformation and hydration structure in water. This research highlights the importance of poly(oxyethylene) in understanding polymer-water interactions, which is relevant for developing advanced materials with specific hydration properties (Tasaki, 1996).
Crystallinity and Fusion of α, ω-alkoxy-poly(ethylene oxide)
Cooper et al. (1978) investigated the crystalline structure and melting behavior of α,ω-alkoxy-poly(ethylene oxide), revealing insights into the polymer's stacked structures and their implications for material properties (Cooper, Leung, Heatley, & Booth, 1978).
Synthesis of Branched Polyethylene
Gates et al. (2000) reported on the synthesis of branched polyethylene using nickel(II) catalysts, showing how variations in the ligand structure affect polymer properties. This synthesis approach offers potential applications in creating polymers with tailored characteristics (Gates, Svejda, Oñate, Killian, Johnson, White, & Brookhart, 2000).
Luminescent Sensor for Oxoacids
Research by Young et al. (1997) introduced a luminescent sensor based on 1,8-Oxybis(ethyleneoxyethyleneoxy)anthracene-9,10-dione, capable of responding to common oxoacids. This sensor demonstrates the application of ethylene oxide derivatives in chemical sensing technologies (Young, Quiring, & Sykes, 1997).
Degradation and Stabilization of Polyacetal Copolymers
Berardinelli, Dolce, and Walling (1965) examined how oxyethylene units in acetal copolymers affect their thermal and chemical stability. This work is crucial for understanding how to improve polymer durability and performance (Berardinelli, Dolce, & Walling, 1965).
Templated Crystallization in Diblock Copolymer
Hamley et al. (2002) investigated the crystallization behavior in a diblock copolymer, providing insights into materials science and engineering for developing structured polymers with specific properties (Hamley, Castelletto, Floudas, & Schipper, 2002).
Novel Fluorescent Poly(oxyethylene Phosphate) Complexes
Stanimirov et al. (2008) synthesized novel fluorescent poly(oxyethylene phosphate) europium (III) complexes, showcasing the potential of ethylene oxide derivatives in creating luminescent materials for various applications (Stanimirov, Vasilev, Haupt, Petkov, & Deligeorgiev, 2008).
Mechanism of Action
Ethylenebis(oxyethylene) dihexanoate, also known as (Ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl) dihexanoate, is a chemical compound with the molecular formula C18H34O6 . This compound is a colorless to light yellow liquid and is soluble in water and common organic solvents .
Target of Action
It is known to have good interfacial activity and surface tension regulation properties , suggesting that it may interact with various biological membranes.
Biochemical Analysis
Biochemical Properties
Ethylenebis(oxyethylene) dihexanoate is known for its excellent interfacial activity and surface tension regulation properties . It can interact with various enzymes and proteins, acting as an emulsifier, dispersant, and wetting agent . Specific biomolecules it interacts with are not mentioned in the available literature.
Molecular Mechanism
It is known that the compound is synthesized through an ester exchange reaction, where 2-hexanoic acid dimethyl ester reacts with polyethylene glycol alcohol to produce the target compound
Properties
IUPAC Name |
2-[2-(2-hexanoyloxyethoxy)ethoxy]ethyl hexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H34O6/c1-3-5-7-9-17(19)23-15-13-21-11-12-22-14-16-24-18(20)10-8-6-4-2/h3-16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPMUZECMAFLDQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)OCCOCCOCCOC(=O)CCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H34O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80179844 |
Source
|
| Record name | Ethylenebis(oxyethylene) dihexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80179844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
25176-75-4 |
Source
|
| Record name | 1,1′-[1,2-Ethanediylbis(oxy-2,1-ethanediyl)] dihexanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25176-75-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethylenebis(oxyethylene) dihexanoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025176754 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethylenebis(oxyethylene) dihexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80179844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethylenebis(oxyethylene) dihexanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.448 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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